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Compound of Interest

2-METHYLBUTANE-D12

Compound Name:
(ISOPENTANE) 98

CAS No.: 13351-96-7

Cat. No.: B1171970

Get Quote

Comparative Analysis: Suppliers of 2-
METHYLBUTANE-D12
Executive Summary

2-Methylbutane-d12 is a niche deuterated solvent primarily utilized for low-temperature NMR
studies (down to -160°C) and as a non-polar, inert medium for mechanistic investigations.
Unlike ubiquitous solvents like Chloroform-d, its high volatility (BP: 27.9°C) and specific
synthesis costs create significant variance in quality and packaging integrity across suppliers.

The Verdict:

o For Critical Structural Elucidation:Cambridge Isotope Laboratories (CIL) remains the gold
standard due to superior ampoule sealing technology, which is critical for retaining this highly
volatile solvent.
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o For Synthetic Scale-Up/Bulk:Zeochem (Swiss) offers the best balance of cost and quality,
leveraging their in-house manufacturing (formerly Armar Isotopes) for larger volumes.

o For North American Rapid Logistics:CDN Isotopes provides a reliable alternative with high
stock availability and competitive enrichment levels.

Technical Context & Critical Quality Attributes
(CQASs)

To objectively compare suppliers, one must understand the failure modes of this specific
product.

The Volatility Challenge

With a boiling point of ~28°C, 2-Methylbutane-d12 is constantly at risk of evaporation.
e Risk 1: Loss of solvent volume during transit.

» Risk 2: Isotopic fractionation (theoretical risk, though less pronounced than moisture
ingress).

» Risk 3: Moisture contamination.[1] As the solvent evaporates, the cooling effect can
condense atmospheric water into the sample if seals are imperfect.

The Spectral Window

The solvent is chosen for its "spectral silence” in the aromatic and heteroatom regions.

e Residual Signal: The residual protons (CHD fragments) appear in the aliphatic region (0.8 —
1.5 ppm).

« Interference: High residual water peaks can obscure critical signals in low-temperature
studies where hydrogen bonding shifts occur.

Supplier Landscape Analysis

The following table synthesizes technical specifications and market positioning.
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Table 1: Comparative Specifications

Cambridge . .
Zeochem Sigma-Aldrich
Feature Isotope Labs CDN Isotopes
(Zeotope) (Merck)
(CIL)
ZEOtope
Catalog Ref DLM-2937 D-0630 13351-96-7
(Custom)
Enrichment 98% D 98% D 98% - 99.5% D 98% D
Purity (GC) =298% =298% =299% =298%
Flame-sealed Break-seal
Packaging Ampoules Flasks / Septum Ampoules & Bulk  Septum Bottles
(Preferred) Vials
USA Canada Switzerland Global Sourcing

Primary Origin

(Manufacturing) (Manufacturing) (Manufacturing) (Distributor)
High ( Mid-High ( Mid ( Variable (
Cost Tier
) $) ) )
Trace Analysis / Routine Bulk / European
Best For ] General Lab Use
gNMR Synthesis Supply

Supply Chain & QC Workflow

Understanding the provenance of the solvent is vital for regulatory compliance in drug

development. The following diagram illustrates the supply chain validation process.
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Figure 1: The manufacturing and quality control lifecycle. Note the critical risk point at
packaging due to the low boiling point of the solvent.

Experimental Validation Protocol (The Self-
Validating System)

As a researcher, you should not blindly trust the Certificate of Analysis (CoA) for a volatile
deuterated solvent. Use this protocol to validate isotopic enrichment and purity upon receipt.

Protocol: gNMR Verification of Isotopic Purity

Objective: Determine the actual Atom % D and identify moisture contamination.
Materials:

e 2-Methylbutane-d12 sample (chilled to 4°C).

 Internal Standard: 1,4-Dioxane (anhydrous) or TMS.

¢ NMR Tube: High-precision 5mm tube (dried at 150°C).

Workflow Diagram:
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1. Sample Prep
Chill solvent to 4°C.
Add 10pL Internal Std to 600uL Solvent.

2. Acquisition Setup
Set d1 (relaxation delay) > 30s.
Pulse angle: 90°.

3. Acquisition
Run 1H NMR (No Decoupling).
Temp: 25°C (controlled).

4. Integration
Integrate Residual Peaks (0.8-1.5 ppm).
Integrate Int. Std. (3.75 ppm for Dioxane).

5. Calculation
Compare molar ratios to determine %D.

Click to download full resolution via product page
Figure 2: Step-by-step quantitative NMR (qNMR) protocol for validating solvent enrichment.

Data Interpretation:

+ Residual Peaks: Look for multiplets in the 0.8 — 1.5 ppm range. These correspond to the
CHD and CHD?2 isotopomers.

o Water: A singlet (variable shift depending on temperature/concentration) typically around 1.5

- 3.0 ppm in non-polar solvents.
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» Calculation:

(Where N is the number of protons in the standard vs. the solvent molecule).
Handling & Storage Guidelines
Due to the physical properties of 2-Methylbutane-d12, standard lab protocols are insufficient.
o Cold Storage: Must be stored at 2—-8°C.
e Opening Ampoules:

o Score the neck of the ampoule while cold.

o Snap open inside a glovebox or under a nitrogen funnel to prevent immediate
condensation of atmospheric water into the cold solvent.

e Septum Vials: If purchasing from Sigma or CDN in septum bottles, wrap the cap in Parafilm
immediately after use and store in a secondary container with desiccant.

Decision Matrix

Use this matrix to select the appropriate supplier for your specific application.
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Application Scenario Recommended Supplier Rationale

o ) Highest probability of dryness;
Low-Temp mechanistic studies

CIL ampoule packaging prevents
(-100°C) p p ging p

water ingress during storage.

Cost-effective; high chemical

purity (GC) is sufficient; water
HPLC-MS Internal Standard CDN lIsotopes ) - )

content is less critical than in

NMR.

Best bulk pricing; reliable
Bulk Synthesis / Reaction European manufacturing
Zeochem ]
Solvent standards; "ZEOtope" brand is

industry-proven.

Logistics convenience;
) ) ) acceptable for rough solubility
General Solvent Screening Sigma-Aldrich _ o .
testing where high isotopic

purity is not critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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suppliers-of-2-methylbutane-d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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